Cas no 477851-32-4 (2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one)

2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one structure
477851-32-4 structure
Product Name:2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
CAS No:477851-32-4
MF:C18H11F6N3O
MW:399.289864778519
CID:5026474
Update Time:2023-08-25

2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • (4Z)-1-phenyl-3-(trifluoromethyl)-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
    • CDS1_001137
    • Bionet1_000161
    • DivK1c_002177
    • HMS568E03
    • 2-phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
    • 2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
    • Inchi: 1S/C18H11F6N3O/c19-17(20,21)11-5-4-6-12(9-11)25-10-14-15(18(22,23)24)26-27(16(14)28)13-7-2-1-3-8-13/h1-10,26H/b25-10+
    • InChI Key: HYCYIPHMHMXDOY-KIBLKLHPSA-N
    • SMILES: FC(C1=C(/C=N/C2=CC=CC(C(F)(F)F)=C2)C(N(C2C=CC=CC=2)N1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 649
  • XLogP3: 4.8
  • Topological Polar Surface Area: 44.7

2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Related Literature

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